Cas no 92003-03-7 (Benzenamine, 4-[2-(4-ethoxyphenyl)ethenyl]-N,N-diphenyl-)

• Product name: Benzenamine, 4-[2-(4-ethoxyphenyl)ethenyl]-N,N-diphenyl-
• CAS No: 92003-03-7
• MF: C₂₈H₂₅NO
• MW: 391.504207372665
• CID: 747776
• PubChem ID: 70499270

Benzenamine, 4-[2-(4-ethoxyphenyl)ethenyl]-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(4-ethoxyphenyl)ethenyl]-N,N-diphenyl-
• 4-[2-(4-ethoxyphenyl)ethenyl]-N,N-diphenylaniline
• 92003-03-7
• 4-(4-Ethoxystyryl)-N,N-diphenylaniline

• Inchi： InChI=1S/C28H25NO/c1-2-30-28-21-17-24(18-22-28)14-13-23-15-19-27(20-16-23)29(25-9-5-3-6-10-25)26-11-7-4-8-12-26/h3-22H,2H2,1H3/b14-13+
• InChI Key： PUEGUONXSKLXHC-BUHFOSPRSA-N
• SMILES： CCOC1=CC=C(C=C1)C=CC2=CC=C(C=C2)N(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 391.193614421g/mol
• Monoisotopic Mass: 391.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 12.5Ų